Cas no 573934-44-8 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(3-methylphenoxy)-N-(thiophen-2-yl)methylacetamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(3-methylphenoxy)-N-(thiophen-2-yl)methylacetamide
• CAS No: 573934-44-8
• MF: C₁₈H₂₁NO₄S₂
• MW: 379.493642568588
• CID: 6588599
• PubChem ID: 662648
• Update Time: 2025-07-09

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(3-methylphenoxy)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(3-methylphenoxy)-N-(thiophen-2-yl)methylacetamide
• N-(1,1-dioxothiolan-3-yl)-2-(3-methylphenoxy)-N-(thiophen-2-ylmethyl)acetamide
• Acetamide, 2-(3-methylphenoxy)-N-(tetrahydro-1,1-dioxido-3-thienyl)-N-(2-thienylmethyl)-
• MLS000039395
• CHEMBL1898688
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(3-methylphenoxy)-N-[(thiophen-2-yl)methyl]acetamide
• F1673-5174
• AKOS016083202
• HMS2343N16
• AKOS002224073
• Z57787475
• 573934-44-8
• SMR000034974
• SR-01000114166
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)-2-(m-tolyloxy)acetamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(3-methylphenoxy)-N-(thiophen-2-ylmethyl)acetamide
• SR-01000114166-1

• Inchi： 1S/C18H21NO4S2/c1-14-4-2-5-16(10-14)23-12-18(20)19(11-17-6-3-8-24-17)15-7-9-25(21,22)13-15/h2-6,8,10,15H,7,9,11-13H2,1H3
• InChI Key： HJKWJLMWKGYODA-UHFFFAOYSA-N
• SMILES： C(N(C1CCS(=O)(=O)C1)CC1SC=CC=1)(=O)COC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 379.09120050g/mol
• Monoisotopic Mass: 379.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 638.7±55.0 °C(Predicted)
• pka: -1.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(3-methylphenoxy)-N-(thiophen-2-yl)methylacetamide

N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-2-(3-Methylphenoxy)-N-(Thiophen-2-Yl)Methylacetamide: A Comprehensive Overview

The compound with CAS No. 573934-44-8, known as N-(1,1-dioxo-1λ6-thiolan-3-yl)-2-(3-methylphenoxy)-N-(thiophen-2-yl)methylacetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention due to its unique chemical structure and promising properties, which have been explored in recent scientific studies.

N-(1,1-Dioxo-1λ6-thiolan-3-Yl) is a key structural component of this molecule, contributing to its stability and reactivity. The thiolane ring system, also known as tetrahydrothiophene, is a five-membered ring containing sulfur. The presence of the dioxo group further enhances the molecule's functionality by introducing oxygen atoms into the structure. This arrangement not only influences the compound's physical properties but also plays a critical role in its interactions with other molecules.

The 2-(3-methylphenoxy) group attached to the acetamide backbone introduces aromaticity and hydrophobicity into the molecule. The methylphenoxy substituent is particularly interesting due to its ability to modulate the electronic properties of the molecule. Recent studies have shown that such substituents can significantly impact the bioavailability and pharmacokinetics of compounds in drug delivery systems.

Another notable feature of this compound is the N-(thiophen-2-yl) group. Thiophene derivatives are well-known for their versatile applications in organic electronics and optoelectronics due to their conjugated π-systems. The integration of a thiophene moiety into this molecule enhances its electronic properties, making it a potential candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (OLEDs).

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its spectroscopic properties. Studies using techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR) have provided insights into the molecular geometry and electronic transitions of this compound. These findings are crucial for understanding its behavior in various chemical environments and for designing new materials with tailored properties.

In terms of applications, N-(1,1-dioxo-1λ6-thiolan-3-Yl)-2-(3-methylphenoxy)-N-(thiophen-2-Yl)methylacetamide has shown promise in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Its unique structure allows for controlled release mechanisms, which are highly desirable in pharmaceutical formulations. Additionally, its electronic properties make it a candidate for use in organic electronics, where materials with high charge carrier mobility are sought after.

One area that has recently gained attention is the study of this compound's interaction with biological systems. Preliminary experiments have indicated that it may exhibit moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in anticancer therapy. However, further studies are required to fully understand its mechanism of action and toxicity profile.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the thiolane ring system and the subsequent functionalization with aromatic substituents. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for industrial applications.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-Yl)-2-(3-methylphenoxy)-N-(thiophen-2-Yl)methylacetamide is a versatile compound with a wide range of potential applications in pharmacology and materials science. Its unique chemical structure and functional groups make it an intriguing subject for further research. As scientific advancements continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.